
tetraniliprole IRAC classification mode of action
group

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tetraniliprole

CAS No.: 1229654-66-3

Cat. No.: S869996

Get Quote

IRAC Classification and Biochemical Mode of Action

Tetraniliprole is a third-generation anthranilic diamide insecticide. Its classification within the IRAC MoA

Scheme is definitive, as shown in the table below.

Property Classification

IRAC Group Group 28 [1]

Chemical Class Diamides (Anthranilic diamide) [2] [3]

Mode of Action Ryanodine receptor (RyR) modulators [2] [1]

Tetraniliprole specifically targets the ryanodine receptors (RyR) in insect muscle cells. These receptors are

calcium-release channels located on the sarcoplasmic reticulum. By binding to and modulating these

receptors, tetraniliprole causes unregulated release of calcium ions from intracellular stores into the

cytosol. This disruption of calcium homeostasis leads to:

Sustained muscle contractions
Paralysis
Ultimate insect death [4] [5] [3]
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This mechanism is highly specific to insect ryanodine receptors, contributing to its reported low toxicity to

mammals, birds, and beneficial insects [3].
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Diagram of tetraniliprole's molecular mode of action leading to insect mortality.

Resistance Mechanisms and Molecular Studies
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Frequent use of diamide insecticides can lead to resistance development. Research on Tuta absoluta has

identified key resistance mechanisms, primarily involving metabolic detoxification.

Key Findings on Resistance

Resistance Development: Laboratory selection of Tuta absoluta for eight generations resulted in a

20.8-fold resistance to tetraniliprole [5]. Another study reported even higher resistance levels, with
a 68.45-fold increase in a tetraniliprole-selected strain [6].

Primary Mechanism - P450 Overexpression: RNA-seq transcriptome analysis comparing resistant
(TetraRS) and susceptible (SS) strains revealed that cytochrome P450 monooxygenases (CYPs) are

critically involved. Key overexpressed genes include CYP405D1, CYP6AB269, CYP4AU1,
CYP4M116, and CYP6AW1 [4] [5].

Fitness Costs: Resistance development is associated with significant fitness costs. The TetraRS
strain showed prolonged developmental times and reduced fecundity, hatch rate, and adult
longevity compared to the susceptible strain [5].

RNA Interference (RNAi) Validation

The role of P450 genes was functionally validated using nanocarrier-mediated RNAi. Delivery of dsRNA

targeting the overexpressed P450 genes (CYP405D1, CYP6AB269, CYP4AU1) led to:

Increased susceptibility of Tuta absoluta to tetraniliprole.
Significant reduction in cytochrome P450 enzyme activity [5].

Experimental Protocols for Toxicity and Sublethal
Assessment

Standardized bioassays and life table analyses are crucial for evaluating tetraniliprole's efficacy and its

broader ecological impact.

Toxicity Bioassay (Leaf-Dip Method)

This protocol is used to determine acute toxicity (e.g., LC₅₀, LC₁₀, LC₃₀) against target insect larvae [4] [5].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s869996?utm_src=pdf-body
https://www.mdpi.com/1422-0067/26/11/5180
https://www.smolecule.com/products/s869996?utm_src=pdf-body
https://complete.bioone.org/journals/journal-of-economic-entomology/volume-118/issue-5/toaf158/Novel-diamide-insecticide-tetraniliprole-inhibits-the-population-growth-and-development/10.1093/jee/toaf158.full
https://pmc.ncbi.nlm.nih.gov/articles/PMC12563732/
https://www.mdpi.com/1422-0067/26/11/5180
https://www.mdpi.com/1422-0067/26/11/5180
https://www.smolecule.com/products/s869996?utm_src=pdf-body
https://www.mdpi.com/1422-0067/26/11/5180
https://www.smolecule.com/products/s869996?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12563732/
https://www.mdpi.com/1422-0067/26/11/5180
https://www.smolecule.com/products/s869996?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Insect Preparation: Collect uniform-aged third-instar larvae (e.g., of Tuta absoluta).

Insecticide Preparation: Prepare serial dilutions of technical-grade tetraniliprole in distilled water
with a surfactant like 0.05% Triton X-100.

Leaf Treatment: Immerse host plant leaves (e.g., tomato) in each concentration for 15 seconds; air-
dry.

Exposure: Place treated leaves in Petri dishes; transfer 20 larvae onto each treated leaf. Include
control leaves treated with surfactant-only solution.

Data Collection: Record mortality after 48 hours. Larvae that do not respond to gentle probing are
considered dead.

Age-Stage, Two-Sex Life Table Analysis

This comprehensive method assesses sublethal and transgenerational effects on population dynamics [4] [6].

Treatment: Expose larvae to sublethal concentrations (LC₁₀, LC₃₀) and a control.

Rearing & Monitoring: Track treated individuals (F₀ generation) daily. Record:
Developmental time for each life stage (larva, pupa).

Adult longevity and fecundity (daily egg count).
Progeny Tracking: Raise the offspring (F₁, F₂ generations) without further insecticide exposure to

study transgenerational effects.
Data Analysis: Calculate population parameters including:

Intrinsic rate of increase (r)
Net reproductive rate (R₀)
Mean generation time (T)

Gene Expression Analysis (RT-qPCR)

This protocol measures changes in gene expression related to detoxification and reproduction [4] [5].

RNA Extraction: Isolve total RNA from insect tissue samples (e.g., whole bodies of larvae or adults).
cDNA Synthesis: Reverse-transcribe RNA into complementary DNA (cDNA).

Quantitative PCR: Run qPCR reactions using gene-specific primers for:
Detoxification genes (e.g., CYP450s like CYP4M116).

Reproduction-related genes (e.g., Vitellogenin Vg, its receptor VgR).
Reference genes (e.g., actin, GAPDH) for normalization.

Data Analysis: Calculate relative gene expression levels using the 2^(-ΔΔCt) method.
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Key Research Insights and Implications

Recent studies highlight critical aspects beyond tetraniliprole's acute toxicity that are vital for sustainable

pest management.

Transgenerational Hormesis: A significant finding is that exposure to a sublethal concentration

(LC₁₀) can cause hormesis in subsequent, unexposed generations (F₁ and F₂). This manifests as
accelerated development, increased fecundity, and higher population growth rates, potentially

leading to unintended population resurgence [4].
Contrasting Sublethal Effects: While the LC₁₀ can stimulate population growth in progeny, the LC₃₀

concentration typically causes negative effects such as delayed development and suppressed
reproduction across all generations [4] [6].

Utility in IPM and Neonicotinoid Replacement: Research identifies tetraniliprole as a promising
alternative to neonicotinoids. It has shown efficacy comparable to standard neonicotinoids in

protecting crops like sweet corn from pests such as the seedcorn maggot, with a more favorable
environmental profile [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Tetraniliprole | Insecticide Resistance Action Committee [irac-online.org]

2. IRAC approves the MoA Group 28 classification of ... [irac-online.org]

3. News - Tetraniliprole vs Chlorantraniliprole [bigpesticides.com]

4. Tetraniliprole Triggers Transgenerational Hormesis in an ... [pmc.ncbi.nlm.nih.gov]

5. Proactive Resistance Management Studies Highlight the ... [mdpi.com]

6. Novel diamide insecticide, tetraniliprole, inhibits the population ... [complete.bioone.org]

7. New pesticides provide challenging alternatives to ... [news.cornell.edu]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s869996?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12563732/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12563732/
https://complete.bioone.org/journals/journal-of-economic-entomology/volume-118/issue-5/toaf158/Novel-diamide-insecticide-tetraniliprole-inhibits-the-population-growth-and-development/10.1093/jee/toaf158.full
https://www.smolecule.com/products/s869996?utm_src=pdf-body
https://news.cornell.edu/stories/2025/08/new-pesticides-provide-challenging-alternatives-neonicotinoids
https://www.smolecule.com/products/s869996?utm_src=pdf-custom-synthesis
https://irac-online.org/active-ingredient/tetraniliprole/
https://irac-online.org/irac-approves-the-moa-group-28-classification-of-tetraniliprole/
https://www.bigpesticides.com/news/tetraniliprole-vs-chlorantraniliprole/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12563732/
https://www.mdpi.com/1422-0067/26/11/5180
https://complete.bioone.org/journals/journal-of-economic-entomology/volume-118/issue-5/toaf158/Novel-diamide-insecticide-tetraniliprole-inhibits-the-population-growth-and-development/10.1093/jee/toaf158.full
https://news.cornell.edu/stories/2025/08/new-pesticides-provide-challenging-alternatives-neonicotinoids
https://www.smolecule.com/products/s869996?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [tetraniliprole IRAC classification mode of action group]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b869996#tetraniliprole-irac-

classification-mode-of-action-group]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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